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Compound of Interest

Compound Name: Peficitinib

Cat. No.: B8058424 Get Quote

Essential protocols for the safe handling, storage, and disposal of Peficitinib are critical for

ensuring the well-being of laboratory personnel and maintaining a secure research

environment. This guide provides detailed procedural information for researchers, scientists,

and drug development professionals.

Peficitinib is an orally active Janus kinase (JAK) inhibitor. While the Safety Data Sheet (SDS)

from Cayman Chemical indicates that the substance is not classified as hazardous according to

the Globally Harmonized System (GHS), it is imperative to follow standard laboratory safety

protocols to minimize any potential risk.[1] The user is ultimately responsible for developing

appropriate handling and personal protection methods based on the specific conditions of use.

[1]

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required for

the specific procedures being performed. The following table summarizes recommended PPE

for handling Peficitinib in a laboratory setting.
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Operation
Recommended Personal Protective

Equipment (PPE)

Weighing and Aliquoting Solid Compound

- Gloves: Nitrile or latex gloves.- Eye Protection:

Safety glasses with side shields or safety

goggles.- Respiratory Protection: A dust mask or

respirator (e.g., N95) is recommended,

especially when handling larger quantities or if

there is a potential for aerosolization.- Lab Coat:

A standard laboratory coat.

Preparing Solutions

- Gloves: Nitrile or latex gloves.- Eye Protection:

Safety glasses with side shields or safety

goggles.- Lab Coat: A standard laboratory coat.

Administering to Animals

- Gloves: Nitrile or latex gloves.- Eye Protection:

Safety glasses with side shields or safety

goggles.- Lab Coat: A dedicated laboratory coat.

General Laboratory Handling

- Gloves: Nitrile or latex gloves.- Eye Protection:

Safety glasses with side shields.- Lab Coat: A

standard laboratory coat.

It is crucial to always wash hands thoroughly after handling the compound, even when gloves

have been worn.[2] Avoid ingesting, inhaling, or allowing the substance to come into contact

with eyes or skin.[2]

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of Peficitinib is essential for laboratory

safety and compliance.

Handling and Storage:

Storage: Peficitinib should be stored as a crystalline solid at -20°C.[2]

Solution Preparation: Peficitinib is soluble in organic solvents such as ethanol, DMSO, and

dimethylformamide. When preparing aqueous solutions, it is recommended to first dissolve
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the compound in DMSO and then dilute it with the aqueous buffer of choice. Aqueous

solutions should not be stored for more than one day.

Ventilation: All handling of the solid compound and preparation of concentrated solutions

should be performed in a well-ventilated area, preferably within a chemical fume hood.

Spill Management:

In the event of a spill, the following steps should be taken:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, carefully sweep or scoop up the material to avoid creating dust. For

liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth).

Clean: Decontaminate the spill area with a suitable cleaning agent.

Dispose: Place all contaminated materials in a sealed container for proper disposal.

Disposal:

All waste materials, including empty containers, contaminated PPE, and unused compounds,

should be disposed of in accordance with local, state, and federal regulations for chemical

waste. Do not allow the substance to enter sewers or surface and ground water.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures:
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Exposure Route First-Aid Measures

Inhalation
Move the individual to fresh air. If they

experience any complaints, consult a doctor.

Skin Contact

The product is generally not considered to be a

skin irritant. However, it is good practice to wash

the affected area with soap and water.

Eye Contact
Rinse the opened eye for several minutes under

running water.

Ingestion
If symptoms persist after swallowing, consult a

doctor.

Peficitinib Handling Workflow
The following diagram illustrates the logical workflow for handling Peficitinib, from receiving

the compound to its final disposal.
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Caption: Logical workflow for handling Peficitinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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